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Compound of Interest

Compound Name:
1-Dodecyl-3-methylimidazolium

chloride

Cat. No.: B058534 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-Dodecyl-3-
methylimidazolium chloride ([C12mim][Cl]), an ionic liquid with significant potential in various

scientific and industrial applications. This document collates and presents quantitative solubility

data, details the experimental methodologies used for its determination, and provides

visualizations of its molecular behavior and synthesis.

Introduction
1-Dodecyl-3-methylimidazolium chloride is an ionic liquid characterized by a long

hydrophobic dodecyl chain and a hydrophilic methylimidazolium headgroup.[1] This amphiphilic

structure imparts surfactant-like properties, leading to self-assembly in aqueous solutions to

form micelles.[1] Understanding the solubility of [C12mim][Cl] in a range of solvents is crucial

for its application in areas such as catalysis, organic synthesis, and drug delivery.

Data Presentation: Solubility of 1-Dodecyl-3-
methylimidazolium chloride
The solubility of 1-Dodecyl-3-methylimidazolium chloride has been experimentally

determined in a variety of alcoholic solvents. The following tables summarize the quantitative

data available in the literature, presenting the solubility as a function of temperature.
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Table 1: Solubility of 1-Dodecyl-3-methylimidazolium chloride ([C12mim][Cl]) in Primary

Alcohols.
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Mole Fraction of [C12mim]
[Cl] (x₁)

Temperature (K) in Ethanol
Temperature (K) in 1-
Butanol

0.2511 273.78 -

0.2627 - 275.65

0.2923 - 280.65

0.3018 284.08 -

0.3461 - 286.33

0.3585 291.82 -

0.3712 - 288.34

0.4164 - 292.16

0.4253 296.40 -

0.4450 - 294.72

0.4682 - 298.88

0.4751 299.65 -

0.4838 - 303.58

0.4978 - 307.23

0.5133 301.15 -

0.5232 301.75 -

0.5447 - 311.78

0.5554 303.06 -

0.5586 - 311.82

0.5774 - 311.98

0.5783 306.30 -

0.5888 308.22 -

0.6101 310.85 -
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0.6161 312.63 -

0.6246 314.45 -

0.6250 - 312.40

0.6347 316.05 -

0.6381 - 312.55

0.6417 316.09 -

0.6516 316.27 -

0.6980 316.81 -

0.7021 - 314.04

0.7196 317.36 -

0.7293 318.18 -

0.7357 - 319.09

0.7564 319.65 -

0.7695 - 323.15

0.7956 - 327.62

0.8076 321.93 -

0.8248 - 332.18

0.8281 323.85 -

0.8327 - 333.02

0.8337 - 333.19

0.8601 - 337.92

0.8818 - 340.33

0.8928 325.07 -

0.9038 325.65 -
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0.9206 - 348.63

0.9417 - 351.13

0.9523 328.85 -

1.0000 369.78 369.78

Data sourced from Domańska, U., & Marciniak, A. (2003). Solubility of 1-Dodecyl-3-
methylimidazolium Chloride in Alcohols (C2−C12). Journal of Physical Chemistry B, 108(7),

2376-2382.

Experimental Protocols
The primary method cited for the determination of the solubility of 1-Dodecyl-3-
methylimidazolium chloride is the dynamic method. This method involves the visual

observation of the phase transition of a solute-solvent mixture under controlled temperature

changes.

Dynamic Method for Solubility Determination
The experimental protocol for the dynamic method, as adapted from literature descriptions, is

as follows:

Sample Preparation: A series of samples with known compositions of 1-Dodecyl-3-
methylimidazolium chloride and the solvent are prepared in sealed glass ampoules.

Apparatus: The ampoule is placed in a thermostated bath equipped with a magnetic stirrer

and a calibrated thermometer.

Heating and Dissolution: The mixture is heated slowly with continuous stirring until the solid

phase completely dissolves. The temperature of complete dissolution is recorded.

Cooling and Crystallization: The solution is then cooled slowly, and the temperature at which

the first crystals appear is recorded.

Equilibrium Temperature: The equilibrium temperature for a given composition is taken as

the average of the dissolution and crystallization temperatures. This process is repeated for
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each sample to construct the solubility curve.

Thermal Analysis using Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is employed to determine the thermal properties of 1-
Dodecyl-3-methylimidazolium chloride, such as its melting point and enthalpy of fusion. This

data is crucial for understanding the solid-liquid equilibrium.

Sample Preparation: A small, accurately weighed sample of the ionic liquid is hermetically

sealed in an aluminum pan.

Apparatus: The sample pan and an empty reference pan are placed in the DSC cell.

Temperature Program: The cell is subjected to a controlled temperature program, typically

involving heating and cooling cycles at a constant rate.

Data Acquisition: The heat flow to or from the sample relative to the reference is measured

as a function of temperature.

Data Analysis: The melting point is determined from the peak temperature of the melting

endotherm, and the enthalpy of fusion is calculated from the area under the peak.

Mandatory Visualization
The following diagrams illustrate key aspects of the chemistry and application of 1-Dodecyl-3-
methylimidazolium chloride.
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Synthesis of 1-Dodecyl-3-methylimidazolium chloride

Direct Alkylation

Anion Exchange (Metathesis)

1-Methylimidazole

Quaternization Reaction

1-Chlorododecane

1-Dodecyl-3-methylimidazolium chloride

1-Dodecyl-3-methylimidazolium bromide

Metathesis Reaction

Silver Chloride

1-Dodecyl-3-methylimidazolium chloride

Silver Bromide (precipitate)

Click to download full resolution via product page

Caption: Synthetic pathways for 1-Dodecyl-3-methylimidazolium chloride.

Caption: Self-assembly of amphiphilic [C12mim][Cl] into a micelle in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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